![molecular formula C11H15NO3 B1218527 p-Pentyloxynitrobenzene CAS No. 63469-11-4](/img/structure/B1218527.png)
p-Pentyloxynitrobenzene
Overview
Description
P-Pentyloxynitrobenzene (PONB) is an aromatic compound that belongs to the family of nitrobenzenes, which are widely used in organic synthesis. It is an important intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds. PONB is a colorless solid with a melting point of 58-60 °C, and a boiling point of 197-200 °C. It has a molecular weight of 250.3 g/mol and a density of 1.17 g/cm3.
Scientific Research Applications
1. Environmental Impact and Remediation
- Pentachloronitrobenzene (PCNB), a related compound to p-Pentyloxynitrobenzene, is used as a soil fungicide in greenhouses. Its residue in soils and its environmental impact have been studied, emphasizing its role in the control of pathogens like Rhizoctonia and Botrytis in lettuce. Various studies have explored its residues, environmental fate, and the potential for microbial remediation in contaminated soils. This includes the degradation of PCNB using bacterial strains like Cupriavidus sp. YNS-85, highlighting the potential for bioremediation in PCNB-contaminated sites (Vos, ten Noever de Brauw, & Olthof, 1974); (Zhang et al., 2017).
2. Chemical Synthesis and Potential Applications
- Research on the synthesis of related compounds like 1-n-pentyl-3,5-dihydroxybenzene, which can be used to synthesize cannabinoids, highlights the potential applications in pain management, sedation, anti-inflammatory treatments, aid-digestion, and anti-high blood pressure. These compounds have broad application prospects, indicating the relevance of this compound and its derivatives in medicinal chemistry and pharmaceutical applications (Yue, 2009).
3. Electrochemical and Physical Properties
- Studies on the electrochemical reduction of related chloronitrobenzenes, like p-chloronitrobenzene (p-CNB), at silver cathodes in various solvents, offer insights into the reduction mechanisms and the potential for synthesizing useful compounds from these reductions. Such research can inform the development of environmentally friendly and efficient methods for handling and transforming compounds like this compound (Huang et al., 2019).
4. Toxicological Studies and Risk Assessment
- Toxicologic and metabolic studies on PCNB, including its effects on reproduction in animals and potential tissue storage, provide critical information on the safety and environmental impact of these compounds. Such studies are essential for risk assessment and regulatory decisions related to the use of this compound and its derivatives (Borzelleca et al., 1971).
5. Biological Interactions and Potential Hazards
- The interactions of related nitrosobenzenes with biological systems, like their mutagenic potential and effects on enzyme activities, offer insights into the biological impacts of this compound. Understanding these interactions is crucial for assessing the potential risks associated with the use of these compounds in various applications (Gupta, Dey, & Juneja, 1985).
properties
IUPAC Name |
1-nitro-4-pentoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-2-3-4-9-15-11-7-5-10(6-8-11)12(13)14/h5-8H,2-4,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITRUYYFRYGZFBF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=C(C=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00212888 | |
Record name | 4-Nitrophenyl pent-1-yl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00212888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63469-11-4 | |
Record name | 4-Nitrophenyl pent-1-yl ether | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063469114 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Nitrophenyl pent-1-yl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00212888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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